Cas no 227609-86-1 ((3-Amino-4-fluorophenyl)methanol)

(3-Amino-4-fluorophenyl)methanol is a fluorinated aromatic compound featuring both an amino (–NH₂) and a hydroxymethyl (–CH₂OH) functional group on the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the electron-withdrawing fluorine atom enhances its reactivity in electrophilic substitution reactions, while the amino and hydroxymethyl groups provide sites for further derivatization. Its high purity and stability under standard conditions ensure reliable performance in coupling reactions, such as amide or ester formation. The compound is particularly valuable in the development of bioactive molecules due to its balanced polarity and potential for hydrogen bonding.
(3-Amino-4-fluorophenyl)methanol structure
227609-86-1 structure
Product Name:(3-Amino-4-fluorophenyl)methanol
CAS No:227609-86-1
MF:C7H8FNO
MW:141.142925262451
MDL:MFCD09865016
CID:244963
PubChem ID:13563644
Update Time:2025-07-02

(3-Amino-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-amino-4-fluoro-
    • (3-Amino-4-fluorophenyl)methanol
    • 3-Amino-4-fluorobenzyl alcohol
    • 2-fluoro-5-(hydroxymethyl)aniline
    • 6-fluoro-3-hydroxymethylaniline
    • AGN-PC-00N33Z
    • CTK4F0119
    • SureCN1099257
    • 227609-86-1
    • 3-Amino-4-fluorophenyl methanol
    • DTXSID10543913
    • (3-amino-4-fluoro-phenyl)-methanol
    • CS-0111629
    • Benzenemethanol, 3-amino-4-fluoro- (9CI)
    • V10044
    • AKOS005073318
    • REROQYYZGYOCBU-UHFFFAOYSA-N
    • MFCD09865016
    • LB-0721
    • SCHEMBL1099257
    • EN300-6481349
    • XH0698
    • DB-289859
    • MDL: MFCD09865016
    • Inchi: 1S/C7H8FNO/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4,9H2
    • InChI Key: REROQYYZGYOCBU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CO)=CC=1N

Computed Properties

  • Exact Mass: 141.05904
  • Monoisotopic Mass: 141.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25
  • LogP: 1.48140

(3-Amino-4-fluorophenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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